Cas no 1805991-56-3 (4-(Bromomethyl)-6-chloro-3-(difluoromethyl)-2-hydroxypyridine)

• Product Name: 4-(Bromomethyl)-6-chloro-3-(difluoromethyl)-2-hydroxypyridine
• CAS No: 1805991-56-3
• MF: C₇H₅BrClF₂NO
• MW: 272.47450709343
• CID: 4866720
• Update Time: 2025-07-17

4-(Bromomethyl)-6-chloro-3-(difluoromethyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-6-chloro-3-(difluoromethyl)-2-hydroxypyridine

• Inchi： 1S/C7H5BrClF2NO/c8-2-3-1-4(9)12-7(13)5(3)6(10)11/h1,6H,2H2,(H,12,13)
• InChI Key： ZUCDGKWCRXKJJT-UHFFFAOYSA-N
• SMILES： BrCC1C=C(NC(C=1C(F)F)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 301
• XLogP3: 1.8
• Topological Polar Surface Area: 29.1

Additional information on 4-(Bromomethyl)-6-chloro-3-(difluoromethyl)-2-hydroxypyridine

Recent Advances in the Study of 4-(Bromomethyl)-6-chloro-3-(difluoromethyl)-2-hydroxypyridine (CAS: 1805991-56-3)

The compound 4-(Bromomethyl)-6-chloro-3-(difluoromethyl)-2-hydroxypyridine (CAS: 1805991-56-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique bromomethyl and difluoromethyl functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel agrochemicals and pharmaceuticals targeting infectious diseases and metabolic disorders.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 4-(Bromomethyl)-6-chloro-3-(difluoromethyl)-2-hydroxypyridine as a key building block in the synthesis of pyridine-based inhibitors for bacterial enzymes. The research demonstrated that derivatives of this compound exhibit potent inhibitory activity against Mycobacterium tuberculosis enoyl-acyl carrier protein reductase (InhA), a validated target for tuberculosis treatment. The presence of the difluoromethyl group was found to enhance binding affinity through favorable hydrophobic interactions with the enzyme's active site.

In the agrochemical sector, patent applications filed in 2024 by major chemical companies have disclosed novel fungicidal compositions incorporating 4-(Bromomethyl)-6-chloro-3-(difluoromethyl)-2-hydroxypyridine derivatives. These compositions show remarkable efficacy against Fusarium and Aspergillus species, with EC₅₀ values in the low micromolar range. The bromomethyl moiety has been identified as crucial for the compounds' ability to penetrate fungal cell walls, while the hydroxypyridine core contributes to target specificity.

Structural-activity relationship (SAR) studies have revealed that modifications at the 4-position of the pyridine ring significantly influence the compound's biological properties. Researchers at the University of Tokyo recently developed a series of 4-aminomethyl analogs that demonstrate improved pharmacokinetic profiles while maintaining the parent compound's bioactivity. These findings, published in Bioorganic & Medicinal Chemistry Letters, suggest promising directions for further optimization of this chemical scaffold.

From a synthetic chemistry perspective, novel methodologies for the preparation of 4-(Bromomethyl)-6-chloro-3-(difluoromethyl)-2-hydroxypyridine have been reported. A 2024 Organic Process Research & Development article described an efficient three-step synthesis from commercially available 2,6-dichloropyridine, achieving an overall yield of 68% with excellent purity (>99%). This scalable route addresses previous challenges in regioselective bromination and hydroxylation, facilitating broader accessibility of this valuable intermediate for research applications.

Ongoing toxicological evaluations indicate that 4-(Bromomethyl)-6-chloro-3-(difluoromethyl)-2-hydroxypyridine exhibits favorable safety profiles in preliminary mammalian cell assays (IC₅₀ > 100 μM), supporting its potential for therapeutic development. However, researchers caution that the reactive bromomethyl group may necessitate protective group strategies in complex syntheses. Current investigations are exploring stable prodrug formulations to mitigate potential reactivity issues in biological systems.

The compound's unique combination of halogen atoms and heterocyclic structure continues to inspire innovative applications. Recent computational studies suggest potential for developing 4-(Bromomethyl)-6-chloro-3-(difluoromethyl)-2-hydroxypyridine-based positron emission tomography (PET) tracers, leveraging the bromine atom for radioisotope substitution. As research progresses, this versatile molecule is poised to make significant contributions across multiple domains of chemical biology and pharmaceutical science.